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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500 Get Quote

Essential Safety and Handling Guide for 2-
Aminobenzenesulfonic Acid
This guide provides critical safety and logistical information for the handling and disposal of 2-
Aminobenzenesulfonic acid (CAS No. 88-21-1), also known as Orthanilic acid. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Identifier and Hazard Summary

Identifier Value

IUPAC Name 2-Aminobenzenesulfonic acid

Synonyms Orthanilic acid, Aniline-2-sulfonic acid

CAS Number 88-21-1

Molecular Formula C6H7NO3S

Molecular Weight 173.19 g/mol

Appearance Light brown powder

Hazard Statement: Causes severe skin burns and eye damage.[1][2][3] May cause an allergic

skin reaction.[3] When heated, vapors may form explosive mixtures with air.[4]

Safety Operating Guide
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Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Must be tested

and approved under

government standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1]

To protect against severe eye

irritation and damage from dust

or splashes.[1][4]

Hand Protection

Wear appropriate protective

gloves selected based on

chemical resistance and

duration of use.[1][5]

To prevent severe skin irritation

and burns upon contact.[1][4]

Body Protection

Protective clothing, such as a

lab coat, long-sleeved clothing,

and a chemical-resistant

apron, must be worn.[1][6]

To prevent skin contact and

contamination of personal

clothing.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[3]

[5] An effective dust mask

should be used where dust is

generated.[6]

To prevent irritation of the

mucous membranes and

respiratory tract.[4]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[3][4]
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Facilities must be equipped with an eyewash station and a safety shower.[5]

Minimize the generation and accumulation of dust.[1][4]

2. Handling:

Wash hands thoroughly after handling the substance.[1][4]

Avoid contact with eyes, skin, and clothing.[1][4]

Do not breathe in dust.[3]

Keep the container tightly closed when not in use.[1][4]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

Store in a designated corrosives area, away from incompatible substances like strong

oxidizing agents.[3][4]

The material should be stored locked up.[1][2]

Disposal Plan
1. Spills and Leaks:

For small spills, dampen the solid material with water and transfer it to a suitable container

for disposal.[7]

Use absorbent paper dampened with water to clean up any remaining material.[7]

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for disposal.[7]

Wash the spill area with a strong soap and water solution.[7]

2. Waste Disposal:
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Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2]

Do not empty into drains.[3]

Contaminated packaging should be disposed of in the same manner as the product.

Emergency First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[3]

Seek immediate medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[3] Seek immediate medical

attention.[1]

Inhalation

Remove to fresh air.[1][4] If not breathing, give

artificial respiration.[1][4] If breathing is difficult,

give oxygen.[1][4] Seek immediate medical

attention.[1][4]

Ingestion

Do NOT induce vomiting.[1][4] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[4] Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.[1][4]

Experimental Workflow for Handling 2-Aminobenzenesulfonic Acid
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Preparation

Handling

Cleanup & Disposal

Storage

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical Resistant Gloves

- Lab Coat/Apron
- Respirator (if needed)

Set Up Workspace:
- Chemical Fume Hood

- Eyewash & Safety Shower Access

Weighing:
- Minimize dust generation

Proceed to Handling

Transfer/Use in Reaction

Decontaminate Glassware & Surfaces

After Experiment

Seal Container Tightly

If Material Remains

Dispose of Waste:
- Solid waste in labeled container

- Contaminated PPE in sealed bag

Store in Cool, Dry, Ventilated,
Corrosives-Approved Area

Store Waste Appropriately

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminobenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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